Cas no 585-90-0 (Geoside)

Geoside structure
Geoside structure
Product Name:Geoside
CAS No:585-90-0
MF:C21H30O11
MW:458.4563
CID:2040237
PubChem ID:12310056
Update Time:2024-02-29

Geoside Chemical and Physical Properties

Names and Identifiers

    • (4-Allyl-2-methoxy-phenyl)-(O6-alpha-L-arabinopyranosyl-beta-D-glucopyranosid)
    • (4-allyl-2-methoxy-phenyl)-(O6-alpha-L-arabinopyranosyl-beta-D-glucopyranoside)
    • 4-allyl-2-methoxyphenyl-O-alpha-L-arabinopyranosyl-(1->6)-beta-D-glucopyranoside
    • eugenyl vicianoside
    • gein
    • (2S,3R,4S,5S,6R)-2-(2-Methoxy-4-prop-2-enylphenoxy)-6-[[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxym
    • Geoside
    • 2-(2-Methoxy-4-prop-2-enylphenoxy)-6-[(3,4,5-trihydroxyoxan-2-yl)oxymethyl]oxane-3,4,5-triol
    • Eugenol vicanoside
    • 585-90-0
    • HY-N6903
    • FS-8330
    • (2S,3R,4S,5S,6R)-2-(4-Allyl-2-methoxyphenoxy)-6-((((2S,3R,4S,5S)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-3,4,5-triol
    • CS-0100515
    • AKOS040740792
    • CHEBI:168209
    • Inchi: 1S/C21H30O11/c1-3-4-10-5-6-12(13(7-10)28-2)31-21-19(27)17(25)16(24)14(32-21)9-30-20-18(26)15(23)11(22)8-29-20/h3,5-7,11,14-27H,1,4,8-9H2,2H3
    • InChI Key: FSCNUJMKSQHQSY-UHFFFAOYSA-N
    • SMILES: C1(C(O)C(O)C(O)C(COC2C(O)C(O)C(O)CO2)O1)OC1C(OC)=CC(CC=C)=CC=1

Computed Properties

  • Exact Mass: 458.179
  • Monoisotopic Mass: 458.179
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 168
  • Molecular Weight: 458.5

Experimental Properties

  • Color/Form: Solid
  • Melting Point: 183-184°C
  • Solubility: 1.147e+004 mg/L @ 25 °C (est)

Geoside Pricemore >>

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